Cas no 2680534-28-3 (5-bromo-2-(propan-2-yl)-2H-1,2,3-triazole-4-carbaldehyde)

• Product Name: 5-bromo-2-(propan-2-yl)-2H-1,2,3-triazole-4-carbaldehyde
• CAS No: 2680534-28-3
• MF: C₆H₈BrN₃O
• MW: 218.051219940186
• MDL: MFCD32215691
• CID: 5619184
• PubChem ID: 165941888
• Update Time: 2025-09-27

5-bromo-2-(propan-2-yl)-2H-1,2,3-triazole-4-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• EN300-28316387
• Z4099930041
• 5-bromo-2-(propan-2-yl)-2H-1,2,3-triazole-4-carbaldehyde
• 2680534-28-3

• MDL： MFCD32215691
• Inchi： 1S/C6H8BrN3O/c1-4(2)10-8-5(3-11)6(7)9-10/h3-4H,1-2H3
• InChI Key： VLMCMLIESJROEZ-UHFFFAOYSA-N
• SMILES： BrC1C(C=O)=NN(C(C)C)N=1

Computed Properties

• Exact Mass: 216.98507g/mol
• Monoisotopic Mass: 216.98507g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 153
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 47.8Ų